Cas no 25744-99-4 (5-(hydroxymethyl)thiophene-3-carboxylic acid)

• Product Name: 5-(hydroxymethyl)thiophene-3-carboxylic acid
• CAS No: 25744-99-4
• MF: C₆H₆O₃S
• MW: 158.175040721893
• MDL: MFCD20639323
• CID: 1427253
• PubChem ID: 59698814
• Update Time: 2025-05-22

5-(hydroxymethyl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 5-(hydroxymethyl)-
• 5-(hydroxymethyl)thiophene-3-carboxylic acid
• AKOS017531084
• DTXSID30732680
• 25744-99-4
• 5-hydroxymethyl-thiophene-3-carboxylic acid
• SCHEMBL4171556
• CVRVVEXSOMXCED-UHFFFAOYSA-N

• MDL： MFCD20639323
• Inchi： 1S/C6H6O3S/c7-2-5-1-4(3-10-5)6(8)9/h1,3,7H,2H2,(H,8,9)
• InChI Key： CVRVVEXSOMXCED-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C=C1CO

Computed Properties

• Exact Mass: 158.00378
• Monoisotopic Mass: 158.00376522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 5-(hydroxymethyl)thiophene-3-carboxylic acid

5-(Hydroxymethyl)Thiophene-3-Carboxylic Acid: A Comprehensive Overview

5-(Hydroxymethyl)Thiophene-3-Carboxylic Acid, also known by its CAS registry number CAS No 25744-99-4, is a compound of significant interest in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a thiophene ring with a hydroxymethyl group and a carboxylic acid functional group. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is known for its stability and versatility in chemical reactions. The hydroxymethyl group (-CH₂OH) introduces hydrophilic properties, while the carboxylic acid group (-COOH) imparts acidity and the ability to form salts or esters.

The synthesis of 5-(Hydroxymethyl)Thiophene-3-Carboxylic Acid typically involves multi-step organic reactions, often starting from thiophene derivatives. Recent advancements in synthetic methodologies have focused on improving the yield and purity of this compound, leveraging catalytic systems and green chemistry principles. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the thiophene ring and subsequent functionalization with hydroxymethyl and carboxylic acid groups.

In terms of applications, 5-(Hydroxymethyl)Thiophene-3-Carboxylic Acid has shown promise in various areas. In materials science, it has been utilized as a building block for constructing advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it particularly useful in designing MOFs with high surface area and porosity, which are valuable for gas storage and catalysis.

The pharmaceutical industry has also taken notice of this compound due to its potential as a drug lead. The hydroxymethyl group and carboxylic acid group provide sites for further functionalization, enabling the creation of bioactive molecules with specific therapeutic properties. Recent studies have explored its role as an anti-inflammatory agent and its potential in targeting specific enzymes involved in disease pathways.

From an environmental perspective, 5-(Hydroxymethyl)Thiophene-3-Carboxylic Acid has been investigated for its role in biodegradable polymers. Its incorporation into polymer matrices has been shown to enhance biocompatibility and degrade more efficiently under environmental conditions, making it a candidate for sustainable materials.

In conclusion, 5-(Hydroxymethyl)Thiophene-3-Carboxylic Acid (CAS No 25744-99-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As scientific advancements continue to unfold, this compound is expected to play an increasingly important role in both academic and industrial settings.